![molecular formula C20H21N3O3S B4703960 N-{[(4-butylphenyl)amino]carbonothioyl}-3-(3-nitrophenyl)acrylamide](/img/structure/B4703960.png)
N-{[(4-butylphenyl)amino]carbonothioyl}-3-(3-nitrophenyl)acrylamide
Overview
Description
N-{[(4-butylphenyl)amino]carbonothioyl}-3-(3-nitrophenyl)acrylamide, commonly known as BNPPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. BNPPA is a member of the acrylamide family and is known for its unique properties, including its ability to inhibit the activity of certain enzymes and its potential as a therapeutic agent.
Mechanism of Action
BNPPA exerts its inhibitory effects on enzymes by binding to the active site of the enzyme, thereby preventing the substrate from binding and inhibiting the enzymatic activity. This mechanism of action makes BNPPA a potential therapeutic agent for the treatment of various diseases.
Biochemical and Physiological Effects:
Studies have shown that BNPPA can induce apoptosis, or programmed cell death, in cancer cells by inhibiting the activity of cathepsin B and L. Additionally, BNPPA has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One of the main advantages of BNPPA is its specificity for certain enzymes, making it a valuable tool for studying enzyme function and inhibition. However, like any chemical compound, BNPPA has limitations, including its potential toxicity and the need for careful handling and storage.
Future Directions
As research on BNPPA continues, there are several potential directions for future studies. These include further investigation of its potential as a therapeutic agent for cancer and other diseases, as well as its use as a tool for studying enzyme function and inhibition. Additionally, the development of new synthesis methods for BNPPA and related compounds may lead to the discovery of new and more effective therapeutic agents.
Scientific Research Applications
BNPPA has been extensively studied for its potential applications in various areas of scientific research, including cancer treatment, enzyme inhibition, and drug discovery. One of the most promising applications of BNPPA is its ability to inhibit the activity of certain enzymes, such as cathepsin B and L, which are involved in the progression of cancer and other diseases.
properties
IUPAC Name |
(E)-N-[(4-butylphenyl)carbamothioyl]-3-(3-nitrophenyl)prop-2-enamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O3S/c1-2-3-5-15-8-11-17(12-9-15)21-20(27)22-19(24)13-10-16-6-4-7-18(14-16)23(25)26/h4,6-14H,2-3,5H2,1H3,(H2,21,22,24,27)/b13-10+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYXSGIBZRCQIMO-JLHYYAGUSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC(=S)NC(=O)C=CC2=CC(=CC=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCC1=CC=C(C=C1)NC(=S)NC(=O)/C=C/C2=CC(=CC=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.